Cas no 39213-22-4 (3,5-bis(Trifluoromethyl)benzene-1-sulfonamide)

3,5-Bis(trifluoromethyl)benzene-1-sulfonamide is a fluorinated aromatic sulfonamide compound characterized by its electron-withdrawing trifluoromethyl groups. These substituents enhance the molecule's reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis as a key intermediate. The sulfonamide moiety provides functional versatility, enabling further derivatization for applications such as enzyme inhibition or ligand design. Its high lipophilicity, imparted by the trifluoromethyl groups, improves membrane permeability, which is advantageous in bioactive compound development. The compound’s robust structure ensures compatibility with harsh reaction conditions, including strong acids or bases. It is commonly utilized in cross-coupling reactions and as a building block for heterocyclic frameworks.
3,5-bis(Trifluoromethyl)benzene-1-sulfonamide structure
39213-22-4 structure
Product Name:3,5-bis(Trifluoromethyl)benzene-1-sulfonamide
CAS No:39213-22-4
MF:C8H5F6NO2S
MW:293.186221837997
MDL:MFCD01935138
CID:1070589
PubChem ID:2783165
Update Time:2025-06-07

3,5-bis(Trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3,5-Bis(trifluoromethyl)benzenesulfonamide
    • 3,5-bis(trifluoromethyl)benzene sulphonamide
    • 3,5-bis(trifluoromethyl)benzylsulfonamide
    • 3,5-bis(trifluoromethyl)phenyl sulfonamide
    • 3,5-bis-trifluoromethylbenzenesulfonamide
    • 3,5-ditrifluoromethylbenzenesulfonamide
    • SB82228
    • GS0500
    • Z45415619
    • 3,5-bis(trifluoromethyl)benzene-1-sulfonamide
    • SCHEMBL2920504
    • 3,5-bis(trifluoromethyl)-benzenesulfonamide
    • MFCD01935138
    • C8H5F6NO2S
    • CCG-41139
    • 3,5-Bis-trifluoromethyl-benzene sulfonamide
    • CS-0079655
    • D83056
    • DB-008264
    • BS-17005
    • EN300-195407
    • DTXSID20382476
    • 39213-22-4
    • SY162693
    • SR-01000631236-1
    • 3,5-bis-trifluoromethyl-benzenesulfonamide
    • AKOS000143242
    • 3,5-bis(Trifluoromethyl)benzene-1-sulfonamide
    • MDL： MFCD01935138
    • Inchi： 1S/C8H5F6NO2S/c9-7(10,11)4-1-5(8(12,13)14)3-6(2-4)18(15,16)17/h1-3H,(H2,15,16,17)
    • InChI Key： UQRLSJLFAHCJBF-UHFFFAOYSA-N
    • SMILES： S(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 292.99500
  • Monoisotopic Mass: 292.99451855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Melting Point: 180-182°C
  • PSA: 68.54000
  • LogP: 4.15270

3,5-bis(Trifluoromethyl)benzene-1-sulfonamide Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

3,5-bis(Trifluoromethyl)benzene-1-sulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

3,5-bis(Trifluoromethyl)benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GP997-200mg
3,5-bis(Trifluoromethyl)benzene-1-sulfonamide
 39213-22-4 95+%
200mg
 105.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GP997-1g
3,5-bis(Trifluoromethyl)benzene-1-sulfonamide
 39213-22-4 95+%
1g
 325.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GP997-5g
3,5-bis(Trifluoromethyl)benzene-1-sulfonamide
 39213-22-4 95+%
5g
 1140.0CNY 2021-07-14
TRC
T790968-50mg
3,5-bis(Trifluoromethyl)benzene-1-sulfonamide
 39213-22-4
50mg
 $ 50.00 2022-06-02
TRC
T790968-100mg
3,5-bis(Trifluoromethyl)benzene-1-sulfonamide
 39213-22-4
100mg
 $ 65.00 2022-06-02
TRC
T790968-500mg
3,5-bis(Trifluoromethyl)benzene-1-sulfonamide
 39213-22-4
500mg
 $ 160.00 2022-06-02
Apollo Scientific
PC10406-1g
3,5-Bis(trifluoromethyl)benzene sulphonamide
 39213-22-4
1g
 £40.00 2025-02-19
Apollo Scientific
PC10406-5g
3,5-Bis(trifluoromethyl)benzene sulphonamide
 39213-22-4
5g
 £140.00 2025-02-19
abcr
AB228609-1 g
3,5-Bis(trifluoromethyl)benzene sulphonamide; .
 39213-22-4
1g
 €131.10 2023-04-27
abcr
AB228609-5 g
3,5-Bis(trifluoromethyl)benzene sulphonamide; .
 39213-22-4
5g
 €290.50 2023-04-27

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